Cas no 1388025-14-6 (6-Bromo-2,7-dichloro-1H-benzimidazole)

• Product Name: 6-Bromo-2,7-dichloro-1H-benzimidazole
• CAS No: 1388025-14-6
• MF: C₇H₃BrCl₂N₂
• MW: 265.922118425369
• CID: 4823877
• Update Time: 2025-10-28

6-Bromo-2,7-dichloro-1H-benzimidazole Chemical and Physical Properties

Names and Identifiers

• 6-Bromo-2,7-dichloro-1H-benzimidazole
• 5-Bromo-2,4-dichloro-1H-1,3-benzimidazole

• Inchi： 1S/C7H3BrCl2N2/c8-3-1-2-4-6(5(3)9)12-7(10)11-4/h1-2H,(H,11,12)
• InChI Key： SJZIHGHELJUCBO-UHFFFAOYSA-N
• SMILES： BrC1C=CC2=C(C=1Cl)N=C(N2)Cl

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 181
• XLogP3: 3.8
• Topological Polar Surface Area: 28.7

Additional information on 6-Bromo-2,7-dichloro-1H-benzimidazole

Introduction to 6-Bromo-2,7-Dichloro-1H-Benzimidazole (CAS No. 1388025-14-6)

6-Bromo-2,7-dichloro-1H-benzimidazole, also known by its CAS number 1388025-14-6, is a heterocyclic organic compound with significant applications in various fields of chemistry and materials science. This compound belongs to the class of benzimidazoles, which are widely studied due to their unique electronic properties and structural versatility. The molecule features a benzene ring fused with an imidazole ring, substituted with bromine and chlorine atoms at specific positions, which significantly influence its chemical reactivity and physical properties.

The synthesis of 6-bromo-2,7-dichloro-1H-benzimidazole typically involves multi-step reactions, often starting from readily available aromatic precursors. Recent advancements in synthetic methodologies have enabled the efficient preparation of this compound with high purity and yield. Researchers have explored various routes, including nucleophilic aromatic substitution and coupling reactions, to optimize the synthesis process. The use of transition metal catalysts has been particularly effective in enhancing reaction efficiency and selectivity.

In terms of applications, benzimidazole derivatives, including 6-bromo-2,7-dichloro-1H-benzimidazole, have found extensive use in the development of advanced materials. For instance, this compound has been employed as a building block in the construction of two-dimensional covalent organic frameworks (COFs) and metal-organic frameworks (MOFs). These materials exhibit exceptional porosity and stability, making them ideal candidates for gas storage, catalysis, and sensing applications.

Recent studies have highlighted the potential of 6-bromo-2,7-dichloro-1H-benzimidazole in drug discovery. Its unique electronic structure allows for interactions with biological targets such as enzymes and receptors. Researchers have investigated its anti-inflammatory and anticancer properties, demonstrating promising results in preclinical models. The bromine and chlorine substituents play a crucial role in modulating the compound's bioavailability and pharmacokinetic profile.

The environmental impact of benzimidazole derivatives has also been a topic of interest. Studies have shown that these compounds can undergo biodegradation under specific environmental conditions, reducing their persistence in ecosystems. However, further research is needed to fully understand their long-term effects on aquatic and terrestrial environments.

In conclusion, 6-bromo-2,7-dichloro-1H-benzimidazole (CAS No. 1388025-14-6) is a versatile compound with diverse applications across multiple disciplines. Its unique structure enables its use in materials science, drug discovery, and environmental studies. As research continues to uncover new properties and applications of this compound, it is expected to play an increasingly important role in advancing technological and medical innovations.